Cas no 2171490-98-3 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(hexahydro-1H-pyrrolizin-1-yl)carbamoylbutanoic acid)
4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(hexahydro-1H-pyrrolizin-1-yl)carbamoylbutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(hexahydro-1H-pyrrolizin-1-yl)carbamoylbutanoic acid
- EN300-1511238
- 2171490-98-3
- 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(hexahydro-1H-pyrrolizin-1-yl)carbamoyl]butanoic acid
-
- Inchi: 1S/C27H31N3O5/c31-25(32)12-11-23(26(33)28-22-13-15-30-14-5-10-24(22)30)29-27(34)35-16-21-19-8-3-1-6-17(19)18-7-2-4-9-20(18)21/h1-4,6-9,21-24H,5,10-16H2,(H,28,33)(H,29,34)(H,31,32)
- InChI Key: YRFDWEXOKAPLED-UHFFFAOYSA-N
- SMILES: O=C(C(CCC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1CCN2CCCC21
Computed Properties
- Exact Mass: 477.22637110g/mol
- Monoisotopic Mass: 477.22637110g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 35
- Rotatable Bond Count: 9
- Complexity: 769
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 108Ų
4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(hexahydro-1H-pyrrolizin-1-yl)carbamoylbutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1511238-1.0g |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(hexahydro-1H-pyrrolizin-1-yl)carbamoyl]butanoic acid |
2171490-98-3 | 1g |
$0.0 | 2023-06-05 | ||
| Enamine | EN300-1511238-50mg |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(hexahydro-1H-pyrrolizin-1-yl)carbamoyl]butanoic acid |
2171490-98-3 | 50mg |
$2829.0 | 2023-09-27 | ||
| Enamine | EN300-1511238-100mg |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(hexahydro-1H-pyrrolizin-1-yl)carbamoyl]butanoic acid |
2171490-98-3 | 100mg |
$2963.0 | 2023-09-27 | ||
| Enamine | EN300-1511238-250mg |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(hexahydro-1H-pyrrolizin-1-yl)carbamoyl]butanoic acid |
2171490-98-3 | 250mg |
$3099.0 | 2023-09-27 | ||
| Enamine | EN300-1511238-500mg |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(hexahydro-1H-pyrrolizin-1-yl)carbamoyl]butanoic acid |
2171490-98-3 | 500mg |
$3233.0 | 2023-09-27 | ||
| Enamine | EN300-1511238-1000mg |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(hexahydro-1H-pyrrolizin-1-yl)carbamoyl]butanoic acid |
2171490-98-3 | 1000mg |
$3368.0 | 2023-09-27 | ||
| Enamine | EN300-1511238-2500mg |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(hexahydro-1H-pyrrolizin-1-yl)carbamoyl]butanoic acid |
2171490-98-3 | 2500mg |
$6602.0 | 2023-09-27 | ||
| Enamine | EN300-1511238-5000mg |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(hexahydro-1H-pyrrolizin-1-yl)carbamoyl]butanoic acid |
2171490-98-3 | 5000mg |
$9769.0 | 2023-09-27 | ||
| Enamine | EN300-1511238-10000mg |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(hexahydro-1H-pyrrolizin-1-yl)carbamoyl]butanoic acid |
2171490-98-3 | 10000mg |
$14487.0 | 2023-09-27 |
4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(hexahydro-1H-pyrrolizin-1-yl)carbamoylbutanoic acid Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(hexahydro-1H-pyrrolizin-1-yl)carbamoylbutanoic acid
Introduction to 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(hexahydro-1H-pyrrolizin-1-yl)carbamoylbutanoic Acid (CAS No. 2171490-98-3)
4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(hexahydro-1H-pyrrolizin-1-yl)carbamoylbutanoic acid, identified by its CAS number 2171490-98-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in the quest for novel therapeutic agents.
The molecular structure of this compound is characterized by its intricate arrangement of functional groups, including a fluoren-9-yl moiety and a hexahydro-1H-pyrrolizin-1-yl group, which contribute to its unique chemical and biological properties. The presence of these bulky aromatic and heterocyclic rings suggests potential interactions with biological targets, such as enzymes and receptors, which are crucial for drug design.
In recent years, there has been a growing interest in the development of molecules that can modulate biological pathways associated with various diseases. The compound 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(hexahydro-1H-pyrrolizin-1-yl)carbamoylbutanoic acid has emerged as a candidate for further investigation due to its structural features that hint at potential therapeutic applications.
One of the key aspects that make this compound noteworthy is its ability to interact with biological systems in multiple ways. The fluoren-9-yl group, known for its stability and rigidity, can provide a scaffold for precise molecular recognition. Meanwhile, the hexahydro-1H-pyrrolizin-1-yl moiety introduces flexibility and can be crucial for binding to specific targets with high affinity.
The pharmacological potential of this compound has been explored in several preclinical studies. Researchers have been particularly interested in its interactions with enzymes that play a role in metabolic pathways relevant to diseases such as cancer, inflammation, and neurodegeneration. The carbamoyl and carboxylic acid functionalities present in the molecule also suggest possible roles in acid-base balance and enzyme inhibition.
The synthesis of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(hexahydro-1H-pyrrolizin-1-y l)carbamoylbutanoic acid involves complex organic transformations that require meticulous planning and execution. The use of protective groups and careful control of reaction conditions are essential to achieve the desired product with high purity. Advances in synthetic methodologies have enabled the efficient preparation of such complex molecules, facilitating their exploration in drug discovery.
In the context of current research trends, this compound aligns with the growing interest in structure-based drug design. By leveraging computational tools and experimental techniques, scientists can gain insights into how the molecule interacts with its biological targets. This information is invaluable for optimizing the compound's properties and developing it into a viable therapeutic agent.
The potential applications of 4-({(9H-fluoren -9 -yl)methoxycarbonyl}amino)-4-(hexahydro -1H -pyrrolizin -1 -yl)carbamoylbutanoic acid extend beyond traditional pharmaceuticals. Its unique structural features make it a valuable tool for research purposes, such as studying enzyme mechanisms and developing new analytical methods. Additionally, its stability and solubility characteristics could make it suitable for various formulation strategies.
The future prospects for this compound are promising, given the ongoing advancements in chemical biology and drug discovery technologies. As more data becomes available on its biological activity and pharmacokinetic properties, it may be possible to identify new therapeutic indications or improve existing ones. Collaborative efforts between synthetic chemists, biochemists, and clinicians will be crucial in realizing its full potential.
In conclusion, 4-{(9H-fluoren -9 -yl)methoxycarbonyl}amino)-4-(hexahydro -1H -pyrrolizin -1 -yl)carbamoylbutanoic acid (CAS No. 2171490 -98 -3) is a remarkable compound with significant pharmaceutical potential. Its complex structure and unique functional groups make it an attractive candidate for further research aimed at developing novel therapeutic agents. As scientific understanding continues to evolve, this molecule is poised to play an important role in addressing some of the most pressing challenges in medicine today.
2171490-98-3 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(hexahydro-1H-pyrrolizin-1-yl)carbamoylbutanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)